Cas no 2228993-57-3 (5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one)

• Product Name: 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one
• CAS No: 2228993-57-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5778168
• PubChem ID: 165976480
• Update Time: 2025-10-31

5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2228993-57-3
• 5-[5-(4-methylphenyl)furan-2-yl]-1,3-oxazolidin-2-one
• EN300-1751299
• 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one

• Inchi： 1S/C14H13NO3/c1-9-2-4-10(5-3-9)11-6-7-12(17-11)13-8-15-14(16)18-13/h2-7,13H,8H2,1H3,(H,15,16)
• InChI Key： VMTXAYMXMCNZLX-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=CC=C(C2C=CC(C)=CC=2)O1)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.5Ų

Additional information on 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one

Introduction to 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2228993-57-3, specifically named 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The presence of both furan and oxazolidinone moieties in its structure suggests a high degree of versatility, making it a candidate for various biochemical interactions.

At the core of its molecular architecture lies the furan ring, which is known for its electron-deficient nature and ability to engage in π-stacking interactions. This characteristic is particularly valuable in drug design, where such interactions can enhance binding affinity and selectivity. The 4-methylphenyl substituent appended to the furan ring introduces hydrophobicity and may influence the compound's solubility and metabolic stability. These features are critical considerations in the development of bioactive molecules intended for therapeutic use.

The 1,3-oxazolidin-2-one moiety further enriches the compound's structural complexity. This five-membered lactam is a well-known scaffold in medicinal chemistry, often employed for its ability to mimic biological functionalities such as protease inhibition. The oxazolidinone ring can serve as a hinge-binding motif, interacting with specific residues in target proteins. This dual functionality—combining the electron-deficient furan with the bioactive oxazolidinone—makes 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one a promising candidate for modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize such compounds for specific biological targets. The integration of machine learning algorithms has accelerated the process of identifying lead compounds, making molecules like 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one more accessible for experimental validation. Studies have shown that similar scaffolds can exhibit inhibitory effects on various kinases and proteases, which are implicated in diseases ranging from cancer to inflammatory disorders.

In the context of drug discovery, the synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the furan ring typically requires methods such as Diels-Alder reactions or electrochemical reductions, while the formation of the oxazolidinone ring often employs cyclocondensation strategies. These synthetic pathways not only showcase the versatility of modern organic chemistry but also provide insights into how structural modifications can fine-tune biological activity.

One particularly intriguing aspect of 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one is its potential role as a chiral building block. The presence of stereocenters can dramatically influence pharmacological properties, including enantioselectivity and metabolic fate. Researchers are increasingly leveraging asymmetric synthesis to produce enantiomerically pure forms of such compounds, which can exhibit enhanced efficacy with reduced side effects. This approach aligns with broader trends in pharmaceutical development toward more targeted and personalized therapies.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are continuously seeking novel heterocyclic compounds to expand their libraries for high-throughput screening (HTS). The structural motifs present in 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one make it an attractive candidate for such screens, where rapid identification of bioactive molecules is paramount.

From a mechanistic standpoint, understanding how this compound interacts with biological targets is crucial. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating binding modes at an atomic level. These studies not only validate computational predictions but also provide experimental data to guide further optimization efforts. For instance, identifying key hydrogen bonding interactions or hydrophobic pockets can inform modifications that enhance binding affinity.

The role of furan derivatives in medicinal chemistry cannot be overstated; they have been incorporated into numerous FDA-approved drugs due to their ability to modulate biological pathways effectively. Similarly, oxazolidinone scaffolds are recognized for their versatility in drug design, particularly in creating transition-state analogs that mimic enzyme substrates. When combined, these motifs offer a rich chemical space for discovering new therapeutic agents.

As research progresses, interdisciplinary approaches will continue to drive innovation in this field. Collaborations between chemists, biologists, and computer scientists will be essential for translating complex chemical structures into effective treatments. The case of 5-5-(4-methylphenyl)furan-2-yl-1,3-oxazolidin-2-one exemplifies how integrating multiple disciplines can lead to breakthroughs that might not be possible through individual efforts alone.

In conclusion, 5 - 5 - ( 4 - methylphenyl ) furan - 2 - yl - 1 , 3 - ox az oli din - 2 - one ( CAS no . 2228993 - 57 - 3 ) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structural features and potential applications make it a valuable asset in modern drug discovery efforts. As our understanding of molecular interactions deepens and synthetic methodologies evolve， compounds like this will continue to play a pivotal role in advancing therapeutic solutions across various disease areas.